2-Isoxazoline-3-carboxylic acid, 5-phenyl-, ethyl ester

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: ethyl 5-phenyl-4,5-dihydro-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C12H13NO3/c1-2-15-12(14)10-8-11(16-13-10)9-6-4-3-5-7-9/h3-7,11H,2,8H2,1H3
• InChI Key: YNZGZAJXHXGDBF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(C1)C2=CC=CC=C2

Description

2-Isoxazoline-3-carboxylic acid, 5-phenyl-, ethyl ester is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of ethyl 2-nitroacetate (0.96 mL; 8.70 mmol), styrene (0.5 mL; 4.35 mmol) and 1,4-diazabicyclo[2.2.2]octane (DABCO) (0.050 mg, 0.438 mmol) in ethanol (2 mL) was stirred at 80° C. for 60 hrs. The reaction mixture was concentrated under reduced pressure and purified by flash chromatography on silica gel (eluent 2 to 20% ethyl acetate in heptane) to afford ethyl 5-phenyl-4,5-dihydroisoxazole-3-carboxylate 0.234 g (25%).

Synthesis routes and methods II

Procedure details

A mixture of ethyl 2-nitroacetate (0.96 mL; 8.70 mmol), vinylcyclohexane (0.6 mL; 4.35 mmol), 1,4-diazabicyclo[2.2.2]octane (DABCO) (0.050 mg, 0.438 mmol) and ethanol (2 mL) was stirred at 80° C. for 60 hrs. The reaction mixture was concentrated under reduced pressure and purified by flash chromatography on silica gel (eluent 2 to 20% ethyl acetate in heptane) to afford ethyl 5-phenyl-4,5-dihydroisoxazole-3-carboxylate 0.690 g (63%).